Cas no 155030-52-7 (Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester)
155030-52-7 structure
Product Name:Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester
CAS No:155030-52-7
MF:C11H11BrO2
MW:255.107842683792
CID:1329812
PubChem ID:19605361
Update Time:2025-04-20
Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester
- prop-2-enyl 4-(bromomethyl)benzoate
- Allyl 4-(bromomethyl)benzoate
- DTXSID40599009
- 155030-52-7
- ZZTZFWQBSIBRSW-UHFFFAOYSA-N
- Prop-2-en-1-yl 4-(bromomethyl)benzoate
- SCHEMBL513603
-
- Inchi: 1S/C11H11BrO2/c1-2-7-14-11(13)10-5-3-9(8-12)4-6-10/h2-6H,1,7-8H2
- InChI Key: ZZTZFWQBSIBRSW-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C(=O)OCC=C)=CC=1
Computed Properties
- Exact Mass: 253.99423
- Monoisotopic Mass: 253.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 4-(bromomethyl)-, 2-propenyl ester Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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